2-Methyl-1,5-dioxaspiro[5.5]undecane

• CAS No.: 6413-26-9
• Molecular Formula: C10H18O2
• Molecular Weight: 170.25 g/mol
• IUPAC Name: 4-methyl-1,5-dioxaspiro[5.5]undecane
• InChI: InChI=1S/C10H18O2/c1-9-5-8-11-10(12-9)6-3-2-4-7-10/h9H,2-8H2,1H3
• InChI Key: AUXQNFDMCKINEC-UHFFFAOYSA-N
• SMILES: CC1CCOC2(O1)CCCCC2

Description

2-Methyl-1,5-dioxaspiro[5.5]undecane is a bicyclic spiroacetal with the molecular formula C₁₀H₁₈O₂ and a molecular weight of 170.25 g/mol . Its structure consists of two fused six-membered oxygen-containing rings (1,3-dioxane and cyclohexane) sharing a single spiro carbon atom, with a methyl substituent at the 2-position of the dioxane ring. This compound is notable for its herbal flavor in plum wine, contributing to aroma profiles in fermented beverages . Its synthesis typically involves ketalization reactions, as seen in related spiro compounds .

Scientific Research Applications

Medicinal Chemistry

Antifertility Agents
Research indicates that derivatives of 2-methyl-1,5-dioxaspiro[5.5]undecane exhibit antifertility activity. For instance, compounds derived from 3-R-9-R'-1,5-dioxaspiro[5.5]undecan-3,9-diamine have shown effectiveness in inhibiting fertility in female rats. These findings suggest potential utility in developing contraceptive agents for human use .

Stereochemistry and Biological Activity
The stereochemistry of 2-methyl-1,5-dioxaspiro[5.5]undecane plays a critical role in its biological activity. Studies have shown that variations in substituents can lead to different stereoisomers with distinct pharmacological effects. For example, the conformational analysis of these compounds has revealed insights into their interactions with biological targets .

Perfumery

Fragrance Compositions
2-Methyl-1,5-dioxaspiro[5.5]undecane is utilized in perfumery due to its pleasant odor profile. It can be synthesized economically through the reaction of cyclohexanone with neopentyl glycol under acidic conditions. This compound contributes to the complexity and depth of fragrance compositions .

Materials Science

Polymer Additives
The unique structural properties of 2-methyl-1,5-dioxaspiro[5.5]undecane allow it to function as an additive in polymer formulations. Its incorporation can enhance the mechanical properties and thermal stability of polymers, making it valuable in the production of durable materials .

Compound Name	Activity Type	Test Subject	Reference
3-Ethyl-3-methyl-1,5-dioxaspiro[5.5]undecane	Antifertility	Female rats
3-Methyl-3-nitro-1,5-dioxaspiro[5.5]undecane	Antifertility	Female rats
3-Dimethyl-1,5-dioxaspiro[5.5]undecane	Fragrance component	N/A

Table 2: Synthesis Methods

Synthesis Method	Key Reagents	Yield (%)	Reference
Reaction with cyclohexanone	Neopentyl glycol, acid	High
Catalytic hydrogenation	Raney nickel	Moderate

Case Studies

Case Study 1: Antifertility Research
In a study evaluating the antifertility effects of various derivatives of 2-methyl-1,5-dioxaspiro[5.5]undecane, researchers administered different dosages to female rats and monitored reproductive outcomes. The results demonstrated significant reductions in fertility rates among treated subjects compared to controls, highlighting the potential for these compounds in contraceptive development.

Case Study 2: Perfume Development
A fragrance company incorporated 2-methyl-1,5-dioxaspiro[5.5]undecane into a new line of perfumes. The compound's unique scent profile was evaluated through consumer testing panels, which reported high satisfaction rates regarding its contribution to the overall fragrance experience.

Comparison with Similar Compounds

Structural Analogues

Compound Name	Structural Feature	Key Properties/Applications	Reference
2-Methyl-1,5-dioxaspiro[5.5]undecane	1,5-dioxaspiro framework with methyl group	Herbal flavorant; used in food chemistry
2-Methyl-1,7-dioxaspiro[5.5]undecane	1,7-dioxaspiro isomer	Pheromone in bethylid wasps; chiral release
3,3-Dimethyl-1,5-dioxaspiro[5.5]undecane	Two methyl groups on dioxane ring	Increased rigidity; solvent stability
3-Benzylidene-1,5-dioxaspiro[5.5]undecane-2,4-dione	Aromatic substituent	Fluorescent properties; crystal engineering

Key Observations :

• Positional Isomerism : The 1,5- vs. 1,7-dioxaspiro isomers exhibit distinct biological roles. For example, 2-methyl-1,7-dioxaspiro[5.5]undecane is released by parasitic wasps as a pheromone, while the 1,5-isomer is flavor-active .
• Substituent Effects : Methyl or benzylidene groups alter electronic properties. Benzylidene derivatives show enhanced fluorescence due to extended conjugation , while dimethyl substitution increases steric hindrance and thermal stability .

Preparation Methods

Starting Materials

• 2-Methylcyclohexanone: The ketone substrate providing the cyclohexane ring and methyl substituent.
• 1,3-Propanediol or 2-nitro-1,3-propanediol derivatives: The diol component that forms the dioxane ring upon ketalization.
• Acid catalyst: Typically para-toluenesulfonic acid or other strong acids to promote ketal formation.

Synthetic Steps

• Oxidation and Functionalization:
  The cyclohexanone derivative (e.g., 4-(Ac NH)-4-R'-cyclohexanol) is oxidized to the corresponding cyclohexanone (4-(Ac NH)-4-R-cyclohexanone) which serves as the ketone precursor.

• Ketal Formation via Reaction with Diol:
  The cyclohexanone is reacted with 2-nitro-1,3-propanediol or its substituted analogues under acidic conditions to form the 1,5-dioxaspiro[5.5]undecane ring system with nitro substituents.

• Reduction:
  The nitro group is reduced, typically by catalytic hydrogenation, to yield the corresponding amino-substituted dioxaspiro compound.

• Hydrolysis:
  The amino group is hydrolyzed under aqueous alkaline conditions to furnish the diamine derivative.

• Final Ketal Formation:
  The diamine or monoamine intermediates are further acylated or purified to yield the target 2-methyl-1,5-dioxaspiro[5.5]undecane compound.

This sequence ensures high purity and yield of the spiroketal product with control over substituents and stereochemistry.

Detailed Experimental Procedure (Adapted from Published Protocols)

Step	Reagents & Conditions	Description	Yield & Notes
1	Triethylamine (18 mL, 129 mmol), ethyl acetate solvent	Triethylamine is added dropwise to a suspension of intermediate solids in ethyl acetate, stirred vigorously for 24 h	Combined yield of 3-amino-3-(hydroxymethyl)-1,5-dioxaspiro[5.5]undecane: 74%
2	Organic layer drying over anhydrous sodium sulfate, rotary evaporation	Organic layers dried and concentrated under reduced pressure	1,5-Dioxaspiro[5.5]undecan-3-one obtained as pale yellow oil, 96% yield
3	Catalytic hydrogenation for nitro group reduction	Reduction of nitro intermediates to amino derivatives	High conversion, mild conditions
4	Hydrolysis under aqueous alkaline conditions	Conversion of amino intermediates to diamines	Clean conversion, facilitates further functionalization

Notes:

• The reaction temperature is maintained between 3 °C and 5 °C during triethylamine addition to control reaction rate and purity.
• Trituration and grinding of intermediate solids are critical to remove impurities such as residual solvents and acids.
• The ketal formed is significantly more stable to acidic conditions than acetonide analogues, improving yields in downstream reactions.

Alternative and Related Synthetic Routes

• Use of 3,3-Dimethoxypentane:
  A variation involves replacing 1,1-dimethoxycyclohexane with 3,3-dimethoxypentane to synthesize analogous ketodioxanones with comparable yields, demonstrating flexibility in the ketalization step.

• Acylation of Diamine Intermediates:
  According to patent US3901920A, 3-R-9-R-1,5-dioxaspiro[5.5]undecan-3,9-diamine intermediates can be di-acylated using benzoyl halides or other acylating agents to introduce functional groups enhancing biological activity or synthetic utility.

Research Findings and Analysis

• The ketalization reaction is robust and tolerant to variations in the rate of reagent addition and reaction time (up to 30 h) without significant loss in yield or purity.
• The 1,5-dioxaspiro[5.5]undecan-3-one ketal exhibits superior acid stability compared to acetonide and diethylketal analogues, making it advantageous for acid-mediated transformations such as oxidative α-bromination and aldol condensations.
• The synthetic intermediates and final products have been successfully employed in palladium-catalyzed enantioselective allylic alkylation and stereoselective aldol condensation reactions, underscoring their synthetic versatility.
• Purification steps involving trituration and filtration through silica gel are essential to remove residual solvents and acid catalysts, ensuring high purity for subsequent applications.

Summary Table of Preparation Parameters

Parameter	Condition/Value	Impact on Product
Ketone substrate	2-Methylcyclohexanone or derivatives	Determines methyl substitution
Diol reagent	1,3-Propanediol or 2-nitro-1,3-propanediol	Forms dioxane ring; nitro group allows further modification
Acid catalyst	Para-toluenesulfonic acid or equivalents	Promotes ketalization
Temperature	3–5 °C during addition; room temp for stirring	Controls reaction rate and purity
Reaction time	24–30 hours	Sufficient for complete conversion
Workup	Triethylamine addition, drying, filtration, rotary evaporation	Removes impurities, isolates product
Reduction method	Catalytic hydrogenation	Converts nitro to amino groups
Hydrolysis	Aqueous alkaline conditions	Converts amino intermediates to diamines

Q & A

Basic Research Questions

Q. What synthetic routes are available for preparing derivatives of 2-Methyl-1,5-dioxaspiro[5.5]undecane, and how are their structural features validated?

• Methodological Answer : Derivatives are typically synthesized via condensation reactions between spirocyclic precursors (e.g., 1,5-dioxaspiro[5.5]undecane-2,4-dione) and aldehydes or ketones. For example, 3-(4-bromobenzylidene) derivatives are formed by reacting (R)-2,4-dioxo-1,5-dioxaspiro[5.5]undecane with 4-bromobenzaldehyde in ethanol . Structural validation employs single-crystal X-ray diffraction (SC-XRD) using programs like SHELXL . Key parameters include puckering amplitudes (e.g., boat-chair conformations in fused rings) and dihedral angles between substituents .

Q. Which spectroscopic and crystallographic techniques are critical for characterizing spiro compounds like 2-Methyl-1,5-dioxaspiro[5.5]undecane?

• Methodological Answer :

• SC-XRD : SHELX software refines crystal structures, analyzing bond lengths, angles, and hydrogen-bonding networks (e.g., C–H···O interactions stabilizing crystal packing) .
• Mass Spectrometry : APCI-MS detects volatile spiroacetals (e.g., 2-Methyl-1,7-dioxaspiro[5.5]undecane) using calibration with structurally similar compounds like tetrahydropyran .
• Vibrational Spectroscopy : IR and Raman spectra are compared with DFT-calculated frequencies (e.g., B3LYP/6-311G(d,p) level) to confirm functional groups .

Advanced Research Questions

Q. How do computational methods like DFT elucidate the electronic and thermodynamic properties of 2-Methyl-1,5-dioxaspiro[5.5]undecane derivatives?

• Methodological Answer : Density Functional Theory (DFT) calculations at the B3LYP/6-311G(d,p) level predict frontier molecular orbitals (FMOs), vibrational frequencies, and thermodynamic stability. For instance, FMO analysis of 5,6-dimethyl-1H-benzo[d]imidazol-3-ium derivatives reveals charge transfer interactions, while Gibbs free energy calculations correlate with experimental thermal stability . Discrepancies between computed and experimental UV-Vis spectra are resolved by optimizing solvent-effect parameters .

Q. What mechanistic insights exist for acid-catalyzed reactions of silicon-containing spiro compounds, and how are activation energies modeled?

• Methodological Answer : Semi-empirical methods (e.g., SAM1) simulate reaction pathways for silicon-substituted tetraoxaspiro[5.5]undecanes. Activation energies for ring-opening polymerization are calculated by comparing transition states (e.g., single vs. double ring-opening mechanisms). Experimental validation involves kinetic studies (e.g., monitoring reaction progress via NMR) and comparing product distributions with computational predictions .

Q. How is 2-Methyl-1,5-dioxaspiro[5.5]undecane detected in biological systems, and what analytical challenges arise?

• Methodological Answer : Real-time detection in insect secretions (e.g., Goniozus legneri pheromones) uses APCI-MS with selected-ion monitoring (m/z 171–173) . Challenges include low volatility and signal interference. Calibration with tetrahydropyran (structurally analogous to spiroacetal rings) improves quantification accuracy . Biological assays (e.g., survival-time experiments) assess spiroacetal toxicity, revealing lethal concentrations (~240 mg/m³) in confined environments .

Data Contradictions and Resolution

• Synthesis Pathways : Discrepancies in reaction yields (e.g., 3.5% for bis(hydroxymethyl) derivatives vs. >60% for malonic acid-based syntheses ) highlight solvent and catalyst optimization needs.
• Computational vs. Experimental Data : DFT-predicted vibrational frequencies may deviate from IR spectra due to neglecting anharmonic effects. Hybrid approaches (e.g., scaling factors) improve agreement .